![molecular formula C16H23NO5 B1644401 2-(4-Ethoxyphenyl)azepane oxalate CAS No. 1177322-26-7](/img/structure/B1644401.png)
2-(4-Ethoxyphenyl)azepane oxalate
Overview
Description
“2-(4-Ethoxyphenyl)azepane oxalate” is a chemical compound with the molecular formula C14H21NO·C2H2O4 . It has a molecular weight of 219.32 + (90.03) and a complexity of 259 .
Synthesis Analysis
The synthesis of seven-membered heterocyclic compounds like azepines, azepanes, and azepinones often involves the ring expansion of either five or six-membered compounds using various methods such as thermally, photo-chemically, and microwave irradiation . A practical and straightforward methodology towards the synthesis of non-fused N-aryl azepane derivatives with diversity is described .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the Canonical SMILES: CCOC1=CC=C (C=C1)C2CCCCCN2.C (=O) (C (=O)O)O . The compound has a heavy atom count of 22, a hydrogen bond acceptor count of 6, and a hydrogen bond donor count of 3 .Chemical Reactions Analysis
The chemical reactions involving seven-membered heterocyclic compounds like azepines, azepanes, and azepinones often involve ring expansion of either five or six-membered compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a topological polar surface area of 95.9Ų and a rotatable bond count of 4 .Scientific Research Applications
Synthesis and Structural Studies
Convenient Strategy for Synthesis : A study described a convenient approach to construct dihydroxylated unsaturated azepanes, which are structurally related to 2-(4-Ethoxyphenyl)azepane oxalate. This synthesis was achieved using a pent-4-enal synthon derived from d-xylose, highlighting the potential for functional group modifications at C-2 in azepanes (Goumain et al., 2012).
Structure-Based Optimization : Novel azepane derivatives, similar to this compound, have been evaluated for their protein kinase B (PKB) inhibition, demonstrating the compound's potential in biochemical applications (Breitenlechner et al., 2004).
Asymmetric Synthesis : Research on asymmetric syntheses of substituted azepanes, akin to this compound, has been conducted. This work is significant for developing enantioselective pharmaceutical compounds (Lee & Beak, 2006).
Material Science and Polymer Research
Biodegradable Polymers : Studies on poly(ether-ester) azo polymers, which share a structural resemblance with this compound, have shown potential for colon-specific drug release materials. This research is relevant in developing targeted drug delivery systems (Samyn et al., 1995).
Photochromic Polymers : The synthesis of azobenzene-substituted polythiophenes, related to this compound, has led to the development of novel photochromic polymers. These polymers have potential applications in optical storage and sensing technologies (Lévesque & Leclerc, 1997).
Pharmaceutical and Medicinal Applications
- Pharmaceutical Significance : Azepane-based compounds, similar to this compound, have shown a variety of pharmacological properties. Over 20 azepane-based drugs are FDA-approved, treating diseases like cancer and Alzheimer's. This review underscores the role of azepanes in drug discovery (Zha et al., 2019).
Future Directions
The future directions for research on “2-(4-Ethoxyphenyl)azepane oxalate” and similar compounds could involve further exploration of their biological properties, as this area is not extensively explored and reported in the literature . There is much scope for researchers in the field of N-containing seven-membered heterocycles .
Properties
IUPAC Name |
2-(4-ethoxyphenyl)azepane;oxalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO.C2H2O4/c1-2-16-13-9-7-12(8-10-13)14-6-4-3-5-11-15-14;3-1(4)2(5)6/h7-10,14-15H,2-6,11H2,1H3;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOOQJMCXDKWBDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2CCCCCN2.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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